3-oxo-2-(tetrahydro-2-furanylmethyl)-N-(3,4,5-trimethoxyphenyl)-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide

• Molecular Formula: C23H28N2O7
• Molecular Weight: 444.5 g/mol
• IUPAC Name: (1S,7R)-4-oxo-3-(oxolan-2-ylmethyl)-N-(3,4,5-trimethoxyphenyl)-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxamide
• InChI: InChI=1S/C23H28N2O7/c1-28-16-9-13(10-17(29-2)20(16)30-3)24-21(26)18-15-6-7-23(32-15)12-25(22(27)19(18)23)11-14-5-4-8-31-14/h6-7,9-10,14-15,18-19H,4-5,8,11-12H2,1-3H3,(H,24,26)/t14?,15-,18?,19?,23-/m1/s1
• InChI Key: LQAIALVFPHCXFW-WITUNPITSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2[C@H]3C=C[C@@]4(C2C(=O)N(C4)CC5CCCO5)O3
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2C3C=CC4(C2C(=O)N(C4)CC5CCCO5)O3

Description

This compound features a complex polycyclic scaffold combining an isoindole core, a tetrahydrofuran (THF) moiety, and a 3,4,5-trimethoxyphenyl carboxamide group. The THF ring enhances solubility compared to fully aromatic systems, while the trimethoxyphenyl group is associated with bioactivity in medicinal chemistry, such as tubulin inhibition or kinase modulation . Crystallographic analysis using programs like SHELXL would be critical for resolving its 3D conformation and intermolecular interactions.

Preparation Methods

Compound Information

3-oxo-2-(tetrahydro-2-furanylmethyl)-N-(3,4,5-trimethoxyphenyl)-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide is a complex organic molecule with multiple functional groups and structural motifs. It belongs to the class of isoindole derivatives, known for diverse biological activities. The presence of a tetrahydro-2-furanylmethyl group and a trimethoxyphenyl moiety suggests potential interactions with various biological targets.

Chemical Properties and Reactivity

• The chemical reactivity of 3-oxo-2-(tetrahydro-2-furanylmethyl)-N-(3,4,5-trimethoxyphenyl)-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide can be attributed to its functional groups, including carbonyl groups, ether linkages, and amide bonds.
• It can undergo nucleophilic acyl substitution at the carboxamide.
• Ether cleavage can occur under specific conditions.
• Reduction of the carbonyl group is also possible.
• These reactions can facilitate the synthesis of analogs or derivatives with altered biological activities.

Interaction Studies

Interaction studies are crucial for understanding the mechanism of action of this compound. Preliminary studies could involve:

• Evaluating its binding affinity to target proteins through in vitro assays
• Assessing its cellular uptake and distribution using microscopy techniques
• Investigating its effects on cell signaling pathways via biochemical assays

Such studies provide insights into the therapeutic potential and safety profile of the compound.

Structural Analogs

Several compounds share structural similarities with 3-oxo-2-(tetrahydro-2-furanylmethyl)-N-(3,4,5-trimethoxyphenyl)-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide.

Compound Name	Structural Features	Notable Activities
1H-Isoindole	Isoindole core	Anticancer
3-Oxo-N-(3S)-2-Oxotetrahydrofuran	Tetrahydrofuran ring	Antimicrobial
4-OXO-3-(tetrahydro-2-furanylmethyl)	Tetrahydrofuran derivative	Neuroprotective

The uniqueness of 3-oxo-2-(tetrahydro-2-furanylmethyl)-N-(3,4,5-trimethoxyphenyl)-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide lies in its specific combination of functional groups and structural motifs that may enhance its biological activity compared to its analogs.

Chemical Reactions Analysis

Types of Reactions

3-oxo-2-(tetrahydro-2-furanylmethyl)-N-(3,4,5-trimethoxyphenyl)-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or to reduce double bonds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents such as alkyl halides, acyl chlorides, and sulfonyl chlorides can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

3-oxo-2-(tetrahydro-2-furanylmethyl)-N-(3,4,5-trimethoxyphenyl)-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide has several scientific research applications:

Chemistry: The compound can be used as a building block in organic synthesis, allowing for the construction of more complex molecules.

Biology: It may have potential as a bioactive molecule, with applications in drug discovery and development.

Medicine: The compound could be explored for its potential therapeutic properties, such as anti-inflammatory, anticancer, or antimicrobial activities.

Industry: It may be used in the development of new materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 3-oxo-2-(tetrahydro-2-furanylmethyl)-N-(3,4,5-trimethoxyphenyl)-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide depends on its specific application. In a biological context, the compound may interact with molecular targets such as enzymes, receptors, or nucleic acids. These interactions can modulate various biochemical pathways, leading to the observed effects. For example, the compound may inhibit an enzyme involved in inflammation, thereby reducing inflammatory responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Key Features

The compound’s uniqueness arises from its hybrid architecture. Below is a comparative analysis with three classes of analogs:

Table 1: Structural and Functional Comparison

Compound Name/Class	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity/Use	Reference
Target Compound	~435.4*	Epoxyisoindole, THF, Trimethoxyphenyl	Hypothesized: Tubulin inhibition	—
Combretastatin A-4 Analogs	~350–400	Trimethoxyphenyl, Stilbene	Anticancer (tubulin polymerization)
Furilazole	244.7	Tetrahydrofuran, Dichloroacetyl	Herbicide safener
Isoindole-based Analgesics (e.g., Pregabalin derivatives)	~150–250	Isoindole, Carboxamide	Neuropathic pain modulation

*Estimated based on structural formula.

Key Observations

Trimethoxyphenyl Group :

• Present in combretastatin analogs, this group is critical for binding to tubulin’s colchicine site, disrupting microtubule dynamics . The target compound’s trimethoxyphenyl carboxamide may mimic this interaction, though its epoxyisoindole core could alter binding kinetics.

Tetrahydrofuran (THF) Moieties :

• Found in both the target compound and furilazole , THF improves solubility and metabolic stability. However, furilazole’s dichloroacetyl group confers pesticidal activity, whereas the target compound’s epoxyisoindole suggests a divergent mechanism.

Isoindole Scaffold: Isoindole derivatives like pregabalin target calcium channels for pain relief .

Physicochemical and Pharmacokinetic Properties

• Solubility : The THF and carboxamide groups likely improve aqueous solubility compared to purely aromatic combretastatins.
• Metabolic Stability : The epoxy group may confer susceptibility to enzymatic hydrolysis, whereas the THF ring could reduce oxidative metabolism.

Biological Activity

The compound 3-oxo-2-(tetrahydro-2-furanylmethyl)-N-(3,4,5-trimethoxyphenyl)-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide is a complex organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article synthesizes existing research findings to provide a comprehensive overview of its biological activity.

Structure

The compound features a unique structure with multiple functional groups that may contribute to its biological activity. The presence of a tetrahydrofuran moiety and a trimethoxyphenyl group are particularly notable.

Molecular Formula

The molecular formula for this compound is $C_{20}H_{24}N_{2}O_{5}$.

Antiviral Properties

Recent investigations into related compounds have demonstrated antiviral efficacy against coronaviruses and other viral strains. For example, tetrahydroisoquinoline derivatives have been evaluated for their ability to inhibit viral replication in vitro. The promising results from these studies indicate that this compound may also possess antiviral properties.

Cytotoxicity

Cytotoxicity assessments have been conducted on various analogs of this compound. The cytotoxic effects can vary significantly based on structural modifications. Initial findings suggest that while some derivatives exhibit selective toxicity towards tumor cells, others may show limited cytotoxicity towards normal cells.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antitumor	Induces apoptosis in cancer cell lines
Antiviral	Inhibits replication of coronaviruses
Cytotoxicity	Variable effects; selective toxicity observed

Case Study: Antiviral Activity

A study focusing on the antiviral properties of tetrahydroisoquinoline derivatives found that several compounds demonstrated significant inhibition against human coronaviruses. The most effective compounds were selected for further modification to enhance their antiviral efficacy .

Case Study: Cytotoxicity Profile

In a comparative analysis of cytotoxicity among various heterocyclic compounds, it was found that certain modifications led to increased selectivity towards tumor cells while minimizing effects on normal cells. Such findings underscore the importance of structural variations in determining biological activity .

Q & A

Basic Research Questions

Q. What are the key synthetic challenges in preparing 3-oxo-2-(tetrahydro-2-furanylmethyl)-N-(3,4,5-trimethoxyphenyl)-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide, and how can reaction conditions be optimized?

• Answer : The synthesis involves multi-step reactions requiring precise control of stereochemistry (epoxyisoindole core) and regioselectivity (tetrahydrofuran and trimethoxyphenyl groups). Key challenges include:

• Epoxidation selectivity : Use chiral catalysts (e.g., Sharpless conditions) to control stereochemistry .
• Coupling reactions : Optimize Buchwald-Hartwig amidation for the carboxamide group under inert atmospheres (argon/nitrogen) to prevent oxidation .
• Purity : Employ column chromatography with gradient elution (hexane/ethyl acetate) and monitor via HPLC (C18 column, UV detection at 254 nm) .

Q. Which spectroscopic and chromatographic methods are most effective for characterizing this compound?

• Answer :

• NMR : ¹H/¹³C NMR to confirm the tetrahydrofuran ring (δ 3.5–4.5 ppm for oxymethylene protons) and trimethoxyphenyl group (δ 3.7–3.9 ppm for methoxy protons) .
• Mass spectrometry : High-resolution ESI-MS to verify molecular weight (expected [M+H]⁺ ~600–650 Da) and isotopic patterns .
• X-ray crystallography : For absolute configuration determination of the epoxyisoindole core (if single crystals form) .

Q. What preliminary biological screening assays are recommended to assess its bioactivity?

• Answer : Prioritize assays based on structural analogs:

• Enzyme inhibition : Test against kinases (e.g., CDK2) or acetylcholinesterase using fluorogenic substrates .
• Cytotoxicity : MTT assay in cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Solubility : Use shake-flask method in PBS (pH 7.4) to guide in vivo studies .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to improve target specificity?

• Answer :

• Core modifications : Synthesize analogs with substituted epoxy rings (e.g., replacing oxygen with sulfur) to evaluate stability and binding .
• Trimethoxyphenyl group : Compare activity of mono-/di-methoxy derivatives via molecular docking (e.g., AutoDock Vina) against tubulin or DNA topoisomerases .
• Carboxamide linker : Replace with sulfonamide or urea groups to assess hydrogen-bonding contributions .

Q. What computational strategies resolve contradictions in reported biological data for similar isoindole derivatives?

• Answer :

• Meta-analysis : Aggregate data from PubChem and ChEMBL to identify trends in IC₅₀ values across cell lines .
• Molecular dynamics (MD) : Simulate binding modes under physiological conditions (GROMACS, AMBER) to explain divergent enzyme inhibition results .
• QSAR modeling : Use Random Forest or SVM algorithms to correlate substituent electronegativity with cytotoxicity .

Q. How can enantioselective synthesis be achieved for the epoxyisoindole core?

• Answer :

• Chiral auxiliaries : Employ Evans oxazolidinones during epoxidation to control stereochemistry .
• Asymmetric catalysis : Use Jacobsen’s Mn-salen catalysts for epoxide formation (≥90% ee) .
• Kinetic resolution : Screen lipases (e.g., Candida antarctica) to separate enantiomers .

Q. What experimental designs mitigate instability of the tetrahydrofuran moiety under acidic/basic conditions?

• Answer :

• Protecting groups : Introduce tert-butyldimethylsilyl (TBS) ethers during synthesis .
• pH optimization : Conduct stability studies (pH 1–12, 37°C) with UPLC monitoring to identify degradation pathways .
• Lyophilization : Store as a lyophilized powder under nitrogen to prevent hydrolysis .

Methodological Notes

• Synthetic protocols : Reference multi-step procedures from analogous isoindole derivatives .
• Data validation : Cross-check spectral data with PubChem entries and computational predictions .
• Contradiction resolution : Use hybrid experimental-computational workflows to reconcile divergent results .